N-(2-((5-phenyl-1H-imidazol-2-yl)thio)ethyl)-2-(m-tolyl)acetamide

• IUPAC Name: 2-(3-methylphenyl)-N-[2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]ethyl]acetamide
• InChI: InChI=1S/C20H21N3OS/c1-15-6-5-7-16(12-15)13-19(24)21-10-11-25-20-22-14-18(23-20)17-8-3-2-4-9-17/h2-9,12,14H,10-11,13H2,1H3,(H,21,24)(H,22,23)
• InChI Key: MGSQQDXYNJPLSM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC(=O)NCCSC2=NC=C(N2)C3=CC=CC=C3
• Molecular Formula: C20H21N3OS
• Molecular Weight: 351.5 g/mol
• CAS No.: 886898-95-9

Description

N-(2-((5-phenyl-1H-imidazol-2-yl)thio)ethyl)-2-(m-tolyl)acetamide is a useful research compound. Its molecular formula is C20H21N3OS and its molecular weight is 351.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivatives

• The synthesis of derivatives involving imidazole compounds, similar to the given compound, has been a focus of several studies. These derivatives have been synthesized and characterized for their potential applications in various fields. For example, the synthesis of 2-[(5-aryl-1,3,4-oxadiazol-2-yl)thio]-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamide derivatives as antibacterial agents has been explored (Ramalingam, Ramesh, & Sreenivasulu, 2019).

Biological Evaluation and Anticancer Activity

• The derivatives of this compound have shown significant potential in anticancer research. Studies have synthesized and evaluated various imidazole derivatives for their anticancer activities against different cancer cell lines (Yurttaş, Tay, & Demirayak, 2015).

Antimicrobial and Antioxidant Activities

• Imidazole derivatives have been investigated for their antimicrobial activities. For instance, the antimicrobial evaluation and hemolytic activity of 2-[[5-alkyl/aralkyl substituted-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamide derivatives have been studied, showing activity against various microbial species (Gul et al., 2017).

Applications in Homogeneous and Heterogenized Catalysts

• Imidazole-based acetamide derivatives have been synthesized and evaluated as catalysts for alkene epoxidation, demonstrating the diverse applications of these compounds beyond biological activities (Serafimidou, Stamatis, & Louloudi, 2008).